Cas no 1172919-06-0 (N-(4-{[1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl]sulfamoyl}phenyl)-2-methylpropanamide)

• Product Name: N-(4-{[1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl]sulfamoyl}phenyl)-2-methylpropanamide
• CAS No: 1172919-06-0
• MF: C₂₂H₂₉N₃O₄S
• MW: 431.548364400864
• CID: 5776590
• Update Time: 2025-06-14

N-(4-{[1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl]sulfamoyl}phenyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-methyl-N-[4-[[[1,2,3,4-tetrahydro-1-(2-methoxyethyl)-7-quinolinyl]amino]sulfonyl]phenyl]-
• N-(4-{[1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl]sulfamoyl}phenyl)-2-methylpropanamide

• Inchi： 1S/C22H29N3O4S/c1-16(2)22(26)23-18-8-10-20(11-9-18)30(27,28)24-19-7-6-17-5-4-12-25(13-14-29-3)21(17)15-19/h6-11,15-16,24H,4-5,12-14H2,1-3H3,(H,23,26)
• InChI Key： PVMWTVOSASIGDW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=CC3=C(C=C2)CCCN3CCOC)(=O)=O)C=C1)(=O)C(C)C

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• pka: 9.30±0.20(Predicted)

Additional information on N-(4-{[1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl]sulfamoyl}phenyl)-2-methylpropanamide

Comprehensive Overview of N-(4-{[1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl]sulfamoyl}phenyl)-2-methylpropanamide (CAS No. 1172919-06-0)

The compound N-(4-{[1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl]sulfamoyl}phenyl)-2-methylpropanamide (CAS No. 1172919-06-0) is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure, featuring a tetrahydroquinoline core and a sulfamoylphenyl moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, given its unique molecular interactions and binding affinity.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by advancements in precision medicine and personalized therapies. The compound's CAS No. 1172919-06-0 has garnered attention in academic and industrial circles due to its structural versatility and potential role in addressing unmet medical needs. For instance, its sulfonamide group is a common pharmacophore in many FDA-approved drugs, suggesting its relevance in designing new treatments for chronic diseases.

From a synthetic chemistry perspective, the preparation of N-(4-{[1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl]sulfamoyl}phenyl)-2-methylpropanamide involves multi-step organic reactions, including amidation, sulfonylation, and cyclization. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's methoxyethyl side chain further enhances its solubility and bioavailability, which are critical factors in drug formulation.

One of the trending topics in pharmaceutical research is the exploration of quinoline derivatives for their broad-spectrum biological activities. The tetrahydroquinoline scaffold in this compound is known for its anti-inflammatory and neuroprotective properties, making it a promising candidate for neurodegenerative disease research. Additionally, its sulfamoylphenyl group could play a role in modulating protein-protein interactions, a hot topic in cancer therapy and immunology.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of CAS No. 1172919-06-0 is essential. Computational modeling and in vitro assays have been employed to predict its behavior in biological systems. These studies often focus on optimizing its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). Such data are invaluable for advancing the compound into preclinical trials.

Another area of interest is the compound's potential role in enzyme inhibition. Given the rise of drug-resistant pathogens, there is a growing need for novel inhibitors that can bypass existing resistance mechanisms. The sulfonamide and tetrahydroquinoline functionalities in this molecule may offer new avenues for combating microbial infections, aligning with global health priorities.

In the context of green chemistry, the synthesis of N-(4-{[1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl]sulfamoyl}phenyl)-2-methylpropanamide is being refined to minimize environmental impact. Techniques such as catalytic hydrogenation and solvent-free reactions are being explored to reduce waste and energy consumption. This aligns with the broader industry shift toward sustainable practices.

Finally, the compound's patent landscape and intellectual property status are of great interest to stakeholders. As of now, its applications are still under investigation, with several research groups filing patents for its use in various therapeutic areas. Keeping abreast of these developments is crucial for anyone involved in drug development or academic research.

In summary, N-(4-{[1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl]sulfamoyl}phenyl)-2-methylpropanamide (CAS No. 1172919-06-0) represents a fascinating intersection of chemistry, biology, and medicine. Its multifaceted properties and potential applications make it a compound worth watching in the coming years.